Cas no 62252-40-8 (Pyridine, 3,5-dinitro-2-(1-phenylethoxy)-)

• Product Name: Pyridine, 3,5-dinitro-2-(1-phenylethoxy)-
• CAS No: 62252-40-8
• MF: C₁₃H₁₁N₃O₅
• MW: 289.243542909622
• CID: 452397
• PubChem ID: 12301275
• Update Time: 2025-04-19

Pyridine, 3,5-dinitro-2-(1-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,5-dinitro-2-(1-phenylethoxy)-
• 3,5-dinitro-2-(1-phenylethoxy)pyridine
• DTXSID80486500
• 62252-40-8

• Inchi： 1S/C13H11N3O5/c1-9(10-5-3-2-4-6-10)21-13-12(16(19)20)7-11(8-14-13)15(17)18/h2-9H,1H3
• InChI Key： SEZVGFRPSCHPKT-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(=CN=1)[N+](=O)[O-])[N+](=O)[O-])C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 289.06993
• Monoisotopic Mass: 289.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 108.4